Cas no 940999-26-8 (2-4-(azepane-1-sulfonyl)phenyl-5-benzyl(methyl)amino-1,3-oxazole-4-carbonitrile)

• Product Name: 2-4-(azepane-1-sulfonyl)phenyl-5-benzyl(methyl)amino-1,3-oxazole-4-carbonitrile
• CAS No: 940999-26-8
• MF: C₂₄H₂₆N₄O₃S
• MW: 450.553244113922
• CID: 5428210
• PubChem ID: 16646421
• Update Time: 2025-07-21

2-4-(azepane-1-sulfonyl)phenyl-5-benzyl(methyl)amino-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[4-(azepan-1-ylsulfonyl)phenyl]-5-[benzyl(methyl)amino]-1,3-oxazole-4-carbonitrile
• 2-[4-(AZEPANE-1-SULFONYL)PHENYL]-5-[BENZYL(METHYL)AMINO]-1,3-OXAZOLE-4-CARBONITRILE
• 940999-26-8
• STK874458
• F3330-0266
• AKOS002298216
• 2-(4-(azepan-1-ylsulfonyl)phenyl)-5-(benzyl(methyl)amino)oxazole-4-carbonitrile
• 2-[4-[(Hexahydro-1H-azepin-1-yl)sulfonyl]phenyl]-5-[methyl(phenylmethyl)amino]-4-oxazolecarbonitrile
• 2-4-(azepane-1-sulfonyl)phenyl-5-benzyl(methyl)amino-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C24H26N4O3S/c1-27(18-19-9-5-4-6-10-19)24-22(17-25)26-23(31-24)20-11-13-21(14-12-20)32(29,30)28-15-7-2-3-8-16-28/h4-6,9-14H,2-3,7-8,15-16,18H2,1H3
• InChI Key： HUXLMSLLOMMOGF-UHFFFAOYSA-N
• SMILES： O1C(N(C)CC2=CC=CC=C2)=C(C#N)N=C1C1=CC=C(S(N2CCCCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 450.17256188g/mol
• Monoisotopic Mass: 450.17256188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 98.8Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 656.3±65.0 °C(Predicted)
• pka: -1.49±0.50(Predicted)

Additional information on 2-4-(azepane-1-sulfonyl)phenyl-5-benzyl(methyl)amino-1,3-oxazole-4-carbonitrile

Comprehensive Overview of 2-4-(azepane-1-sulfonyl)phenyl-5-benzyl(methyl)amino-1,3-oxazole-4-carbonitrile (CAS No. 940999-26-8)

The compound 2-4-(azepane-1-sulfonyl)phenyl-5-benzyl(methyl)amino-1,3-oxazole-4-carbonitrile, identified by its CAS No. 940999-26-8, represents a highly specialized chemical entity within the realm of heterocyclic chemistry. This molecule features a unique 1,3-oxazole core, substituted with a benzyl(methyl)amino group and a carbonitrile functionality, further modified by an azepane-1-sulfonyl moiety. Such structural complexity renders it a subject of significant interest in pharmaceutical research, particularly in the development of novel therapeutic agents targeting enzyme modulation and receptor interactions.

In recent years, the scientific community has shown growing interest in sulfonamide-containing compounds due to their diverse biological activities. The presence of the azepane-1-sulfonyl group in this compound suggests potential applications in central nervous system (CNS) drug discovery, as azepane derivatives are known to interact with neurotransmitter systems. Researchers are particularly intrigued by its potential role in addressing neurodegenerative disorders, a hot topic in contemporary medical chemistry. The compound's 1,3-oxazole scaffold is also noteworthy, as this heterocycle is frequently employed in the design of kinase inhibitors and anti-inflammatory agents.

The carbonitrile group in 2-4-(azepane-1-sulfonyl)phenyl-5-benzyl(methyl)amino-1,3-oxazole-4-carbonitrile offers additional versatility, serving as both a hydrogen bond acceptor and a potential site for further chemical modification. This characteristic aligns with current trends in fragment-based drug design, where such functional groups are valued for their ability to enhance molecular interactions with biological targets. The compound's lipophilicity, influenced by the benzyl(methyl)amino substituent, may contribute to favorable blood-brain barrier penetration properties, making it particularly relevant to CNS drug development programs.

From a synthetic chemistry perspective, the construction of this molecule presents interesting challenges and opportunities. The incorporation of both sulfonamide and 1,3-oxazole moieties requires sophisticated multi-step synthetic routes, often employing palladium-catalyzed cross-coupling reactions and cyclization strategies. These synthetic aspects are currently of great interest in the field of green chemistry, as researchers seek more efficient and environmentally friendly methods to construct such complex architectures.

The physicochemical properties of CAS No. 940999-26-8 warrant careful consideration in drug discovery contexts. Preliminary computational analyses suggest that the compound likely exhibits moderate aqueous solubility due to the polar sulfonyl and carbonitrile groups, balanced by the lipophilic azepane and benzyl components. This balance is crucial for achieving optimal pharmacokinetic profiles in potential drug candidates, a key consideration in modern medicinal chemistry optimization programs.

In the context of current research trends, this compound's structural features align with several important directions in pharmaceutical science. The sulfonamide group has seen renewed interest due to its presence in several recently approved anticancer agents and antimicrobial drugs. Additionally, the 1,3-oxazole ring system continues to be explored for its potential in addressing drug-resistant infections, a major global health concern. These connections make 2-4-(azepane-1-sulfonyl)phenyl-5-benzyl(methyl)amino-1,3-oxazole-4-carbonitrile particularly relevant to contemporary drug discovery efforts.

Quality control and analytical characterization of this compound present specific technical considerations. Advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy are typically required to fully characterize its structure and ensure purity. These analytical challenges reflect broader trends in pharmaceutical analysis, where increasingly complex molecules demand sophisticated characterization methods.

The potential biological activities of this compound remain an area of active investigation. While specific data may be proprietary, structural analogs suggest possible interactions with G-protein coupled receptors (GPCRs) or ion channels, targets of significant interest in neurological drug discovery. The compound's molecular weight and polar surface area fall within ranges typically associated with good drug-likeness, according to established guidelines such as Lipinski's Rule of Five.

From a commercial perspective, CAS No. 940999-26-8 represents a valuable building block for pharmaceutical research and development. Its structural complexity and potential biological relevance make it an interesting candidate for custom synthesis services and drug discovery collaborations. The compound's unique features may also make it suitable for patent landscaping studies in specific therapeutic areas, particularly those related to neurological disorders or inflammatory conditions.

In conclusion, 2-4-(azepane-1-sulfonyl)phenyl-5-benzyl(methyl)amino-1,3-oxazole-4-carbonitrile (CAS No. 940999-26-8) embodies several important structural motifs that align with current trends in pharmaceutical research. Its combination of heterocyclic, sulfonamide, and amino functionalities creates a versatile scaffold with potential applications across multiple therapeutic areas. As research into targeted therapies and precision medicine continues to advance, compounds with such carefully balanced physicochemical and structural properties will likely play increasingly important roles in drug discovery pipelines.